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Compound of Interest

Compound Name:
1-Chloro-4-(1,2-

dibromoethyl)benzene

Cat. No.: B1600240 Get Quote

An In-depth Technical Guide to 1-Chloro-4-(1,2-dibromoethyl)benzene

Introduction
1-Chloro-4-(1,2-dibromoethyl)benzene is a halogenated aromatic compound with the

chemical formula C₈H₇Br₂Cl.[1] This guide provides a comprehensive overview of its physical

and chemical properties, synthesis, reactivity, and safety protocols, tailored for researchers and

professionals in drug development and chemical synthesis. Its structure, featuring a

dichlorinated ethyl group attached to a chlorobenzene ring, presents multiple reactive sites,

making it a potentially valuable intermediate in organic synthesis.

Molecular Structure and Identifiers
The fundamental identity of 1-Chloro-4-(1,2-dibromoethyl)benzene is established by its

unique structural and molecular identifiers.

Chemical Formula: C₈H₇Br₂Cl[1]

Molecular Weight: 298.40 g/mol [1]

CAS Number: 23135-16-2[1]

InChI: 1S/C8H7Br2Cl/c9-5-8(10)6-1-3-7(11)4-2-6/h1-4,8H,5H2
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InChIKey: LBLPNCDPGCZTRP-UHFFFAOYSA-N

SMILES: Clc1ccc(cc1)C(Br)CBr

Physicochemical Properties
The physical characteristics of a compound are critical for its handling, application, and

purification. Below is a summary of the known properties of 1-Chloro-4-(1,2-
dibromoethyl)benzene.

Property Value Source

Appearance Solid

Melting Point 45-49 °C

Flash Point > 110 °C (>230 °F) [1]

Molecular Weight 298.40 g/mol [1][2]

Synthesis and Reactivity
While specific synthesis documentation for 1-Chloro-4-(1,2-dibromoethyl)benzene is not

detailed in the provided results, a plausible and common synthetic route would be the

electrophilic addition of bromine (Br₂) to 4-chlorostyrene. This type of reaction is a fundamental

transformation in organic chemistry.

Proposed Synthesis Workflow
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Caption: Proposed synthesis of 1-Chloro-4-(1,2-dibromoethyl)benzene.

Reactivity Insights
The reactivity of 1-Chloro-4-(1,2-dibromoethyl)benzene is dictated by the different halogen

substituents on the molecule. The two bromine atoms on the ethyl chain have differing

reactivity compared to the chlorine atom on the aromatic ring. Based on the reactivity of similar

compounds, the benzylic bromine is highly susceptible to nucleophilic substitution, while the

aromatic chlorine is more suited for metal-catalyzed cross-coupling reactions.[3] This dual

reactivity allows for selective and stepwise modifications to the molecule.
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Caption: Reactivity map of 1-Chloro-4-(1,2-dibromoethyl)benzene.

Spectroscopic Characterization
While specific spectra for 1-Chloro-4-(1,2-dibromoethyl)benzene were not found, analysis of

its structure and data from analogous compounds like (1,2-dibromoethyl)benzene allows for the

prediction of its key spectroscopic features.[4][5]

¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region

(around 7.0-7.5 ppm) corresponding to the protons on the chlorophenyl ring. The protons on

the dibromoethyl chain would appear as a complex multiplet in the aliphatic region (likely

between 3.5-5.5 ppm).

¹³C NMR: The carbon NMR would display distinct signals for the aromatic carbons, with the

carbon attached to the chlorine showing a characteristic chemical shift. The two carbons of

the dibromoethyl group would also have unique signals.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of 298.40 u. The isotopic pattern of this peak would be characteristic of

a compound containing two bromine atoms and one chlorine atom.

Safety and Handling
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Proper handling of 1-Chloro-4-(1,2-dibromoethyl)benzene is crucial due to its potential

hazards.

Hazard Identification
Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.

Precautionary Measures and PPE
A comprehensive set of precautionary statements ensures user safety during handling and

storage.[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/ eye protection/ face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Storage and Disposal
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Storage: Store in a well-ventilated place. Keep container tightly closed.[6] The compound is

classified under storage class code 11 for combustible solids.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Conclusion
1-Chloro-4-(1,2-dibromoethyl)benzene is a multifaceted chemical compound with significant

potential in synthetic organic chemistry. Its distinct reactive sites, stemming from the differently

positioned halogen atoms, offer a platform for the strategic development of more complex

molecules. A thorough understanding of its physicochemical properties and adherence to strict

safety protocols are paramount for its effective and safe utilization in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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